6-Bromo-5,9-hexacosadienoic acid

• Molecular Formula: C26H47BrO2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: (5Z,9E)-6-bromohexacosa-5,9-dienoic acid
• InChI: InChI=1S/C26H47BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-25(27)23-20-21-24-26(28)29/h17-18,23H,2-16,19-22,24H2,1H3,(H,28,29)/b18-17+,25-23-
• InChI Key: IIPLCJVYXLOVIW-XHFMNYCASA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC/C=C/CC/C(=C/CCCC(=O)O)/Br
• Canonical SMILES: CCCCCCCCCCCCCCCCC=CCCC(=CCCCC(=O)O)Br
• Synonyms: 6-bromo-5,9-hexacosadienoic acid; 6-bromo-HCDA

Description

6-Bromo-5,9-hexacosadienoic acid (C₂₆H₄₇BrO₂, molecular weight 470.28 ) is a brominated long-chain polyunsaturated fatty acid (PUFA) characterized by a 26-carbon backbone, two double bonds at positions Δ⁵,⁹, and a bromine atom at carbon 4. It is predominantly isolated from marine sponges such as Amphimedon terpenensis and Petrosia spp. . Its structural uniqueness arises from the rare bromination pattern and the cis (Z) configuration of the double bonds, which are critical for its biological activities, including cytotoxicity and enzyme inhibition .

Comparison with Similar Compounds

Key Differences :

• Bromine Position: Bromination at C-6 is conserved, but analogs like 18-bromo-9Z,17E-octadecadiene-7,15-diynoic acid (C₁₈H₂₃BrO₂) show bromination at terminal positions, altering bioactivity .

2.1.2 Non-Brominated Δ⁵,⁹ Fatty Acids

• cis-5,9-Hexacosadienoic Acid (C₂₆H₄₈O₂): Found in Amphimedon queenslandica, lacks bromine but retains Δ⁵,⁹ unsaturation. Serves as a precursor for brominated derivatives and geochemical biomarkers .
• Petrosolic Acid (Δ⁵,⁹-24:2): Inhibits HIV reverse transcriptase and highlights the role of unsaturation over halogenation in antiviral activity .

2.1.3 Methoxylated Derivatives

• (2R,5Z,9Z)-2-Methoxy-25-methyl-5,9-hexacosadienoic Acid (C₂₇H₄₈O₃): Isolated from Asteropus niger, this analog replaces bromine with a methoxy group at C-2. Exhibits superior topoisomerase IB (TopIB) inhibition (EC₅₀ = 1.8 µg/mL) compared to non-methoxylated analogs, likely due to increased acidity and hydrogen bonding .

2.2 Functional Comparison

• Cytotoxicity: 6-Bromo-5,9-hexacosadienoic acid shows moderate cytotoxicity (ED₅₀ ~10–50 µg/mL) . Methoxylated analogs (e.g., 2-methoxy-25-methyl-5,9-hexacosadienoic acid) are more potent (EC₅₀ = 35–41 µg/mL against THP-1/HepG2 cells) .
• Enzyme Inhibition :
  • Brominated Δ⁵,⁹ FAs inhibit TopIB and Leishmania TopIB (EC₅₀ = 5.1 µg/mL) .
  • Methoxylated derivatives exhibit enhanced TopIB inhibition due to additional hydrogen bond acceptors .
• Ecological Distribution: Brominated Δ⁵,⁹ FAs were initially thought sponge-specific but are now identified in anemones and zoanthids, suggesting horizontal transfer or convergent biosynthesis .